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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B042507

Essential Safety and Handling Guide for Methyl 2-
furoate

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of Methyl 2-furoate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

Methyl 2-furoate is a combustible liquid that is toxic if swallowed, harmful in contact with skin,
and can cause serious skin and eye irritation.[1][2][3] It may also cause respiratory irritation
and is a lachrymator, meaning it can cause tearing.[1][4] Adherence to the following PPE
guidelines is mandatory.

Table 1: Personal Protective Equipment (PPE) for Methyl 2-furoate
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Body Part Required PPE Specifications

Tightly fitting safety goggles
with side-shields or a full-face
shield are required.[1][2][3][5]

[6]7]

Eyes/Face Safety Goggles / Face Shield

Wear chemical impermeable
Ski Chemical Resistant Gloves & gloves and appropriate
in
Lab Coat protective clothing to prevent

skin exposure.[1][2][5]

A NIOSH/MSHA approved
respirator or a full-face
respirator should be used if
Respiratory Respirator exposure limits are exceeded
or irritation occurs.[1][2][6] An
organic vapor filter (Type A,

Brown) is recommended.[2]

Quantitative Data for Methyl 2-furoate

A summary of key quantitative data for Methyl 2-furoate is provided below for easy reference.

Table 2: Physical and Chemical Properties of Methyl 2-furoate

Property Value

Flash Point 73 °C (163.4 °F) - closed cup[3][7]
Boiling Point 181 °C[3][7][8]

Density 1.179 g/mL at 25 °C[7]

UN Number 2810[1][3]

Operational and Disposal Plans
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Standard Operating Procedure for Handling Methyl 2-
furoate

The following diagram outlines the standard procedure for the safe handling of Methyl 2-
furoate in the laboratory.
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Preparation

Don Appropriate PPE

l

Work in a Ventilated Area
(Fume Hood)

:

Gather All Necessary Materials

Proceed to Handling

Hangling

Carefully Dispense
Methyl 2-furoate

:

Perform Experimental Work

:

Securely Close Container

roceed to Cleanup

Post-Handlirig & Cleanup

Decontaminate Work Area

:

Dispose of Waste Properly

y

Remove PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Methyl 2-furoate.
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Emergency Protocol: Chemical Spill Response

In the event of a Methyl 2-furoate spill, follow the procedural workflow below.

Chemical Spill Response

Alert Personnel & Evacuate Area

Don Appropriate PPE
Remove Ignition Sources

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material

Place in a Sealed Container
for Hazardous Waste Disposal

Clean and Decontaminate
the Spill Area

Report the Incident
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Caption: Methyl 2-furoate Spill Response Workflow.

First Aid Measures

Immediate first aid is crucial in case of exposure.

Table 3: First Aid Procedures for Methyl 2-furoate Exposure

Exposure Route

First Aid Action

Ingestion

Immediately call a poison center or doctor.
Rinse mouth with water. Do NOT induce
vomiting.[1][2][3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[1][3]
Remove contaminated clothing.[1] Seek medical

attention if irritation develops.[3][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes.[1][3][4] Remove contact lenses, if
present and easy to do.[1][3] Continue rinsing

and seek medical attention if irritation persists.

[3]4]

Inhalation

Move the person to fresh air.[1][4] If breathing is
difficult, administer oxygen. If the person is not
breathing, provide artificial respiration.[1] Seek

immediate medical attention.

Storage and Disposal Plan

Storage:

o Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1][2][3][5]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][3][5]
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e The storage area should be locked and secure.[1][3]

e Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong
reducing agents.[5][9]

Disposal:

» Disposal of Methyl 2-furoate and its containers must be done through an approved waste
disposal plant.[3][5]

» Alternatively, the material can be sent to a licensed chemical destruction facility or be
disposed of by controlled incineration with flue gas scrubbing.[1]

o Empty containers should be triply rinsed (or equivalent) before being offered for recycling or
reconditioning.[1]

Do not allow the chemical to enter drains or waterways.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Methyl 2-
furoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042507#personal-protective-equipment-for-handling-
methyl-2-furoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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